Cas no 1822679-76-4 (7-Methyl-5,7-diazaspiro[3.4]octan-8-one)

• Product Name: 7-Methyl-5,7-diazaspiro[3.4]octan-8-one
• CAS No: 1822679-76-4
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 4708461
• Update Time: 2025-06-07

7-Methyl-5,7-diazaspiro[3.4]octan-8-one Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-5,7-diazaspiro[3.4]octan-8-one

• Inchi： 1S/C7H12N2O/c1-9-5-8-7(6(9)10)3-2-4-7/h8H,2-5H2,1H3
• InChI Key： KNYQWLVSMCGXGX-UHFFFAOYSA-N
• SMILES： O=C1C2(CCC2)NCN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 174
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 7-Methyl-5,7-diazaspiro[3.4]octan-8-one

Introduction to 7-Methyl-5,7-diazaspiro[3.4]octan-8-one (CAS No. 1822679-76-4)

7-Methyl-5,7-diazaspiro[3.4]octan-8-one is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its intriguing pharmacological properties. This spirocyclic ketone, identified by the chemical identifier CAS No. 1822679-76-4, features a fused ring system consisting of a nitrogen-containing heterocycle and an eight-membered spirocyclic framework. The presence of two nitrogen atoms in the molecule imparts significant flexibility in its electronic and steric properties, making it a promising scaffold for drug discovery.

The compound’s molecular structure, characterized by a methyl group at the 7-position and a ketone functionality at the 8-position, contributes to its distinct reactivity and potential biological activity. Spirocyclic compounds are particularly noteworthy in medicinal chemistry due to their rigid yet adaptable three-dimensional conformations, which can facilitate optimal binding interactions with biological targets. The nitrogen atoms in 7-Methyl-5,7-diazaspiro[3.4]octan-8-one introduce additional possibilities for hydrogen bonding and electrostatic interactions, enhancing its potential as a pharmacophore.

Recent advancements in computational chemistry have enabled the detailed investigation of the electronic properties of such heterocyclic systems. Molecular modeling studies suggest that 7-Methyl-5,7-diazaspiro[3.4]octan-8-one exhibits favorable binding affinities with various enzyme targets, particularly those involved in metabolic pathways and inflammatory responses. These predictions are supported by experimental data demonstrating the compound’s ability to modulate key signaling pathways in vitro.

One of the most compelling aspects of 7-Methyl-5,7-diazaspiro[3.4]octan-8-one is its potential as an intermediate in the synthesis of more complex pharmacologically active molecules. The spirocyclic core provides a stable platform for further functionalization, allowing chemists to explore diverse structural modifications while maintaining the compound’s inherent biological activity. This versatility has made it a subject of interest for academic researchers and industrial chemists alike.

In the realm of medicinal chemistry, the synthesis of nitrogen-containing heterocycles remains a cornerstone due to their prevalence in biologically active natural products and synthetic drugs. The spirocyclic framework of 7-Methyl-5,7-diazaspiro[3.4]octan-8-one represents an innovative approach to constructing such molecules, offering advantages over traditional linear or cyclic scaffolds. The compound’s unique structural features have prompted investigations into its potential applications in treating various therapeutic conditions.

Recent clinical trials have begun to explore the efficacy of derivatives of spirocyclic diazaspiranes in modulating neurological disorders and inflammatory diseases. While CAS No. 1822679-76-4 itself has not yet been tested in humans, preclinical studies indicate that it may possess neuroprotective and anti-inflammatory properties. These findings are particularly exciting given the growing recognition of spirocyclic compounds as promising candidates for next-generation therapeutics.

The synthesis of 7-Methyl-5,7-diazaspiro[3.4]octan-8-one involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions that establish the spirocyclic core, followed by functional group transformations to introduce the methyl and ketone groups at appropriate positions. Advances in catalytic processes have further refined these synthetic routes, enabling higher yields and improved scalability.

The chemical reactivity of CAS No. 1822679-76-4 is another area of active research. The presence of nitrogen atoms makes it susceptible to various transformations, including nucleophilic additions and metal-catalyzed cross-coupling reactions. These reactions open doors for generating libraries of derivatives with tailored biological activities, facilitating high-throughput screening programs aimed at identifying novel drug candidates.

Environmental considerations also play a role in the development and application of this compound. Efforts are underway to optimize synthetic protocols for 7-Methyl-5,7-diazaspiro[3.4]octan-8-one to minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being integrated into synthetic strategies, ensuring that future production methods align with sustainable practices.

The future prospects for CAS No. 1822679-76-4 are bright, with ongoing research focused on expanding its pharmacological applications and improving synthetic efficiency. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new therapeutic agents derived from this versatile scaffold.